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Compound of Interest

Compound Name: 2-Ketodoxapram-d5

Cat. No.: B12406340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 2-Ketodoxapram-d5, a deuterated analog of a primary metabolite of Doxapram. This

document is intended for researchers and professionals in the fields of drug metabolism,

pharmacokinetics, and analytical chemistry. 2-Ketodoxapram-d5 serves as a crucial internal

standard for the accurate quantification of 2-Ketodoxapram in biological matrices.

Physicochemical and Analytical Properties
The fundamental properties of 2-Ketodoxapram-d5 are summarized in the table below. This

information is critical for its application in analytical methodologies.
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Property Value Reference

Molecular Formula C₂₄H₂₃D₅N₂O₃ [1][2]

Molecular Weight 397.53 g/mol [1]

IUPAC Name

4-[2-(1-Ethyl-d5-5-oxo-4,4-

diphenyl-3-pyrrolidinyl)ethyl]-3-

morpholinone

[1]

Parent Drug Doxapram [1]

Primary Application
Internal standard for analytical

and pharmacokinetic research
[1]

Synthesis of 2-Ketodoxapram-d5
A detailed, publicly available synthesis protocol for 2-Ketodoxapram-d5 has not been

identified in the scientific literature. It is noted that this compound has been synthesized by

specialized chemical synthesis companies for research purposes[3]. However, a plausible

synthetic route can be postulated based on the known synthesis of Doxapram and its

metabolites, combined with established deuteration techniques.

The synthesis would likely involve the introduction of the d5-ethyl group at a late stage to a

suitable precursor molecule. A possible conceptual workflow for the synthesis is outlined below.
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Hypothetical Synthesis Workflow

1. Synthesis of
Doxapram Precursor

2. Alkylation with
d5-Ethyl Iodide

 Introduce Deuterated Ethyl Group 

3. Oxidation to
2-Ketodoxapram-d5

 Introduce Keto Group 

4. Purification
(e.g., HPLC)

 Isolate Final Product 

Click to download full resolution via product page

A conceptual workflow for the synthesis of 2-Ketodoxapram-d5.

Characterization and Quantification
The primary characterization of 2-Ketodoxapram-d5 is centered around its use as an internal

standard in mass spectrometry-based assays. A validated Ultra-Performance Liquid

Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method has been described for

its simultaneous quantification with Doxapram and 2-Ketodoxapram in biological samples[3][4].

UPLC-MS/MS Method Parameters
The following table summarizes the key parameters for the UPLC-MS/MS analysis.
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Parameter Value Reference

Instrumentation

Acquity UPLC® I-class system

with a Xevo TQ-S tandem

mass spectrometer

[3]

Column
Acquity UPLC® BEH C18 (1.7

µm, 2.1 × 50 mm)
[3]

Column Temperature 40 °C [3]

Mobile Phase A
Water with 5% Acetonitrile and

0.1% Formic Acid
[3]

Mobile Phase B
Acetonitrile with 0.1% Formic

Acid
[3]

Flow Rate 0.5 mL/min [3]

Injection Volume 10 µL [3]

Ionization Mode
Positive Electrospray

Ionization (ESI)
[3]

Capillary Voltage 2 kV [3]

Source Temperature 150 °C [3]

Desolvation Temperature 600 °C [3]

Cone Gas Flow (N₂) ** 150 L/h [3]

Desolvation Gas Flow (N₂) ** 1000 L/h [3]

Collision Gas Argon [3]

Collision Energy 23 V [3]

Mass Transition (m/z) 398.4 → 219.3 [3]

Experimental Workflow for Quantification
The following diagram illustrates the experimental workflow for the quantification of 2-

Ketodoxapram in biological samples using 2-Ketodoxapram-d5 as an internal standard.
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UPLC-MS/MS Quantification Workflow

Biological Sample
(Plasma or Tissue Homogenate)

Spike with
2-Ketodoxapram-d5 (Internal Standard)

Liquid-Liquid Extraction

UPLC-MS/MS Analysis

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9031635/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9031635/
https://www.researchgate.net/publication/359658577_Simultaneous_Quantification_and_Pharmacokinetic_Characterization_of_Doxapram_and_2-Ketodoxapram_in_Porcine_Plasma_and_Brain_Tissue
https://www.benchchem.com/product/b12406340#synthesis-and-characterization-of-2-ketodoxapram-d5
https://www.benchchem.com/product/b12406340#synthesis-and-characterization-of-2-ketodoxapram-d5
https://www.benchchem.com/product/b12406340#synthesis-and-characterization-of-2-ketodoxapram-d5
https://www.benchchem.com/product/b12406340#synthesis-and-characterization-of-2-ketodoxapram-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12406340?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

